2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid
Overview
Description
2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid (MTBCA) is a heterocyclic compound with a molecular formula of C7H9NO2S. MTBCA is a relatively new compound that has been studied for its potential applications in various scientific research fields. It has been found to have a wide range of biochemical and physiological effects, as well as potential advantages and limitations for laboratory experiments.
Scientific Research Applications
2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid has been studied for its potential applications in various scientific research fields. It has been found to have potential applications in the fields of biochemistry, pharmacology, and medicine. In biochemistry, 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid has been studied for its ability to inhibit enzymes, bind to proteins, and interact with nucleic acids. In pharmacology, 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid has been studied for its potential to modulate the activity of various receptors and enzymes. In medicine, 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid has been studied for its potential as an anti-cancer agent.
Mechanism of Action
The mechanism of action of 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid is not fully understood. However, it is believed that 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid binds to proteins and enzymes, modulating their activity. It is also believed that 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid binds to nucleic acids, affecting their structure and function. Additionally, 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid has been found to interact with various receptors, modulating their activity.
Biochemical and Physiological Effects
2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the activity of enzymes, bind to proteins, and interact with nucleic acids. Additionally, 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid has been found to modulate the activity of various receptors and enzymes, as well as to have anti-cancer activity.
Advantages and Limitations for Lab Experiments
The advantages of using 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid in laboratory experiments include its relatively low cost and ease of synthesis. Additionally, 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid has been found to have a wide range of biochemical and physiological effects, making it a useful tool for studying these effects. The limitations of using 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid in laboratory experiments include its lack of specificity and its potential to interact with other compounds.
Future Directions
The future directions of 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid research are vast. Possible future directions include the investigation of its potential applications in drug discovery, the development of more specific inhibitors, and the investigation of its potential to modulate the activity of various receptors and enzymes. Additionally, further research could be conducted on its potential to interact with nucleic acids, its potential to bind to proteins, and its potential to have anti-cancer activity.
Synthesis Methods
2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid can be synthesized from a variety of sources using a variety of methods. The most common synthesis method is the reaction of a substituted benzothiazole with an acyl chloride. This reaction yields 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid in a high yield and can be performed in a single step. Other methods of synthesis include the reaction of a substituted benzothiazole with an aldehyde, the reaction of a substituted benzothiazole with an acid chloride, and the reaction of a substituted benzothiazole with an acid anhydride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid involves the condensation of 2-aminothiophenol with ethyl acetoacetate, followed by cyclization and subsequent carboxylation of the resulting intermediate.", "Starting Materials": [ "2-aminothiophenol", "ethyl acetoacetate", "sodium ethoxide", "carbon dioxide", "water", "ethanol" ], "Reaction": [ "Step 1: Dissolve 2-aminothiophenol (1.0 equivalent) in ethanol and add ethyl acetoacetate (1.2 equivalents) and sodium ethoxide (1.2 equivalents). Stir the mixture at room temperature for 2 hours.", "Step 2: Add water to the reaction mixture and extract the product with ethyl acetate. Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the intermediate as a yellow solid.", "Step 3: Dissolve the intermediate in ethanol and add carbon dioxide gas under pressure. Heat the mixture at reflux for 6 hours.", "Step 4: Cool the reaction mixture and extract the product with ethyl acetate. Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the final product as a white solid." ] } | |
CAS RN |
933741-53-8 |
Product Name |
2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carboxylic acid |
Molecular Formula |
C9H11NO2S |
Molecular Weight |
197.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
